![molecular formula C25H22N2O5 B250763 N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide](/img/structure/B250763.png)
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide, also known as DMFBC, is a chemical compound that has been the subject of significant scientific research in recent years. This compound has shown potential in various fields, including medicine and biology.
Mechanism of Action
The mechanism of action of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to reduce inflammation and to inhibit the production of certain inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide for lab experiments is its specificity for certain enzymes involved in tumor growth and inflammation. This makes it a valuable tool for studying these processes in vitro. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are many potential future directions for research on N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential applications in medicine and biology. Finally, research is needed to determine the safety and efficacy of this compound in clinical trials.
Synthesis Methods
The synthesis of N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide involves the reaction of 4-aminobenzophenone with 3,4-dimethoxybenzoyl chloride in the presence of a base. The resulting product is then reacted with 2-methylphenylboronic acid in the presence of a palladium catalyst to yield this compound.
Scientific Research Applications
N-{4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl}-1-benzofuran-2-carboxamide has been widely studied for its potential applications in medicine and biology. It has been found to exhibit anti-tumor activity and has shown promise as a potential treatment for various types of cancer. Additionally, this compound has been shown to have anti-inflammatory properties and may have applications in the treatment of inflammatory diseases.
Properties
Molecular Formula |
C25H22N2O5 |
---|---|
Molecular Weight |
430.5 g/mol |
IUPAC Name |
N-[4-[(3,4-dimethoxybenzoyl)amino]-2-methylphenyl]-1-benzofuran-2-carboxamide |
InChI |
InChI=1S/C25H22N2O5/c1-15-12-18(26-24(28)17-8-11-21(30-2)22(14-17)31-3)9-10-19(15)27-25(29)23-13-16-6-4-5-7-20(16)32-23/h4-14H,1-3H3,(H,26,28)(H,27,29) |
InChI Key |
XDDMLOFEAHGDEO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC(=C(C=C2)OC)OC)NC(=O)C3=CC4=CC=CC=C4O3 |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC(=C(C=C2)OC)OC)NC(=O)C3=CC4=CC=CC=C4O3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.